Cas no 1261492-52-7 (6-(Chloromethyl)-2-(difluoromethyl)naphthalene)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)naphthalene
• CAS No: 1261492-52-7
• MF: C₁₂H₉ClF₂
• MW: 226.649669408798
• CID: 4935703
• Update Time: 2025-06-07

6-(Chloromethyl)-2-(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)naphthalene

• Inchi： 1S/C12H9ClF2/c13-7-8-1-2-10-6-11(12(14)15)4-3-9(10)5-8/h1-6,12H,7H2
• InChI Key： PEYJGNKEXQPMAU-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=CC(C(F)F)=CC=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)naphthalene

Introduction to 6-(Chloromethyl)-2-(difluoromethyl)naphthalene (CAS No. 1261492-52-7)

6-(Chloromethyl)-2-(difluoromethyl)naphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 1261492-52-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the naphthalene derivatives, a class of molecules known for their diverse structural and functional properties. The presence of both a chloromethyl group and a difluoromethyl substituent in its molecular structure imparts unique reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

The chloromethyl moiety (–CH₂Cl) is a well-known functional group in organic synthesis, frequently utilized in the formation of carbon-carbon bonds through nucleophilic addition reactions. This feature allows 6-(Chloromethyl)-2-(difluoromethyl)naphthalene to serve as a versatile building block in the construction of more complex molecules. Additionally, the difluoromethyl group (–CF₂) introduces electron-withdrawing effects, which can influence the electronic properties of the aromatic system and enhance the reactivity of certain positions on the naphthalene ring. Such structural characteristics make this compound particularly interesting for applications in drug discovery and material science.

In recent years, there has been growing interest in naphthalene derivatives due to their potential biological activity. The combination of electron-deficient aromatic rings with electron-withdrawing substituents often enhances interactions with biological targets, such as enzymes and receptors. Preliminary studies on 6-(Chloromethyl)-2-(difluoromethyl)naphthalene have suggested its utility in the synthesis of novel pharmacophores. For instance, researchers have explored its role in generating substituted naphthalenes that exhibit inhibitory effects against various therapeutic targets. These findings align with broader trends in medicinal chemistry where structural modifications are systematically explored to optimize biological activity.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to develop new therapeutic agents. 6-(Chloromethyl)-2-(difluoromethyl)naphthalene stands out as a compound that can be readily incorporated into complex molecular frameworks through palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs. The ability to introduce both chloromethyl and difluoromethyl functionalities at specific positions on the naphthalene core provides synthetic chemists with considerable flexibility in designing molecules with tailored properties.

Moreover, the electronic and steric effects introduced by these substituents can be exploited to modulate the solubility, metabolic stability, and pharmacokinetic profiles of drug candidates. For example, the presence of fluorine atoms is known to improve metabolic resistance by reducing susceptibility to enzymatic degradation. This property has been leveraged in the development of antiviral and anticancer agents where fluorinated analogs often exhibit enhanced efficacy. The research on 6-(Chloromethyl)-2-(difluoromethyl)naphthalene contributes to this growing body of evidence supporting the use of fluorinated naphthalenes in medicinal chemistry.

From an agrochemical perspective, derivatives of naphthalene have long been utilized as intermediates in the synthesis of pesticides and herbicides. The unique reactivity of 6-(Chloromethyl)-2-(difluoromethyl)naphthalene allows for the creation of novel agrochemicals with improved selectivity and environmental compatibility. Recent advancements in green chemistry have prompted researchers to develop synthetic routes that minimize waste and hazardous byproducts. The use of this compound as a precursor aligns with these principles, offering a sustainable approach to producing high-value agrochemicals.

The industrial application of 6-(Chloromethyl)-2-(difluoromethyl)naphthalene extends beyond pharmaceuticals and agrochemicals into materials science. Fluorinated aromatic compounds are widely used in the development of liquid crystals, organic semiconductors, and specialty polymers due to their thermal stability and electronic properties. The structural features of this compound make it a candidate for designing materials with enhanced performance characteristics. For instance, its ability to form π-stacking interactions could be exploited in creating high-performance liquid crystal displays or organic photovoltaic devices.

In conclusion, 6-(Chloromethyl)-2-(difluoromethyl)naphthalene (CAS No. 1261492-52-7) represents a promising intermediate with broad utility across multiple scientific disciplines. Its unique structural features—comprising both a chloromethyl group and a difluoromethyl substituent—endow it with significant synthetic potential for developing novel therapeutics, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its importance in modern chemical synthesis is likely to grow further.